Cas no 1806838-53-8 (2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride
• CAS No: 1806838-53-8
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4962504
• Update Time: 2025-08-03

2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride

• Inchi： 1S/C9H3ClF6O2/c10-7(18)4-1-3(8(11,12)13)2-5(17)6(4)9(14,15)16/h1-2,17H
• InChI Key： VFHDSKXSSUAIQM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride

2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl Chloride (CAS No. 1806838-53-8): Properties, Applications, and Market Insights

2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride (CAS No. 1806838-53-8) is a highly specialized fluorinated organic compound with unique chemical properties that make it valuable in advanced synthetic applications. This compound belongs to the class of benzoyl chloride derivatives, characterized by the presence of two trifluoromethyl groups and a hydroxyl group on the aromatic ring. Its molecular structure combines reactivity with stability, offering chemists a versatile building block for pharmaceutical and material science research.

The growing interest in fluorinated compounds in modern chemistry has positioned 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride as a compound of significant research value. Fluorination is currently one of the hottest topics in medicinal chemistry, as evidenced by the fact that about 30% of newly approved drugs contain fluorine atoms. This compound's trifluoromethyl groups contribute to enhanced metabolic stability and bioavailability - properties highly sought after in drug development. Researchers are particularly interested in how its unique hydroxybenzoyl chloride structure can be utilized to create novel active pharmaceutical ingredients (APIs) with improved performance characteristics.

From a synthetic chemistry perspective, 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride serves as an excellent acylating agent. The presence of both electron-withdrawing trifluoromethyl groups and the hydroxyl group creates interesting electronic effects that influence its reactivity patterns. This makes it particularly useful for constructing complex molecular architectures where precise control of electronic properties is required. Recent publications have highlighted its utility in creating advanced materials with specific optical and electronic properties, answering the growing demand for specialty chemicals in the electronics industry.

The compound's stability under various conditions makes it suitable for multiple organic synthesis applications. Chemists value its ability to participate in selective reactions while maintaining the integrity of its fluorinated groups. This characteristic is particularly important when developing new synthetic methodologies, a frequent topic in current chemical research. The compound's melting point, solubility profile, and reactivity have been carefully documented, providing researchers with reliable data for experimental planning - information often searched for in scientific databases and chemical forums.

In the pharmaceutical sector, derivatives of 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride are being investigated for their potential biological activities. The combination of the hydroxybenzoyl moiety with trifluoromethyl groups creates molecules that may interact uniquely with biological targets. This aligns with current trends in drug discovery where researchers are actively seeking novel scaffolds that can overcome limitations of existing therapies. The compound's structural features make it a promising candidate for developing treatments in areas such as inflammation and metabolic disorders.

Material science applications of 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride are equally promising. The compound's ability to introduce fluorinated aromatic components into polymers and other materials is being explored for creating specialty coatings with enhanced durability and chemical resistance. These developments respond to industry demands for high-performance materials in extreme environments, a frequent search topic among materials engineers and product developers.

From a commercial perspective, the global market for fluorinated building blocks like 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride is experiencing steady growth. The compound's CAS number (1806838-53-8) serves as a unique identifier in chemical procurement databases, where researchers and manufacturers frequently search for reliable suppliers. Current market analysis suggests increasing demand for such specialty chemicals, driven by expanding applications in pharmaceuticals, agrochemicals, and advanced materials.

Handling and storage recommendations for 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride follow standard protocols for reactive benzoyl chloride derivatives. While not classified as hazardous under normal laboratory conditions, proper precautions should be taken due to its reactivity with nucleophiles. This practical information is often sought after by laboratory personnel and forms an important part of chemical safety documentation.

Recent synthetic studies have demonstrated innovative uses of 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride in creating novel heterocyclic compounds. The compound's ability to participate in cyclization reactions while maintaining its fluorinated character makes it particularly valuable for constructing complex molecular frameworks. These developments address the chemical community's ongoing search for new methodologies to access structurally diverse compounds.

Analytical characterization of 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct spectral signatures of its trifluoromethyl groups provide clear identification markers, a feature frequently referenced in analytical chemistry discussions and method development papers.

As research into fluorinated organic compounds continues to expand, 2,5-Bis(trifluoromethyl)-3-hydroxybenzoyl chloride (CAS No. 1806838-53-8) maintains its position as a compound of significant interest. Its combination of reactivity, stability, and unique structural features ensures its continued relevance in both academic and industrial research settings. The compound exemplifies how strategic incorporation of fluorine atoms can dramatically alter and improve molecular properties - a key concept driving modern chemical innovation.